Cas no 2197063-00-4 (Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate
• CAS No: 2197063-00-4
• MF: C₁₆H₂₂N₂O₄S₂
• MW: 370.486881732941
• MDL: MFCD30481180
• CID: 5213386
• Update Time: 2025-10-31

Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate

• MDL： MFCD30481180
• Inchi： 1S/C16H22N2O4S2/c1-4-22-14(19)11-6-5-7-18(8-11)16(23)17-12-10(2)9-24-13(12)15(20)21-3/h9,11H,4-8H2,1-3H3,(H,17,23)
• InChI Key： KBHHXAAGHIFRSL-UHFFFAOYSA-N
• SMILES： N1(C(NC2C(C)=CSC=2C(OC)=O)=S)CCCC(C(OCC)=O)C1

Additional information on Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate

Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate (CAS No. 2197063-00-4): A Comprehensive Overview

Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate (CAS No. 2197063-00-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate is composed of a piperidine ring, a thiophene moiety, and an ester functional group. These structural elements contribute to its chemical stability and biological activity. The presence of the thiophene ring, which is a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule. The ester group, on the other hand, can be hydrolyzed under physiological conditions, potentially affecting the compound's bioavailability and metabolic fate.

Recent studies have focused on the pharmacological properties of Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory and autoimmune diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. The selective inhibition of COX enzymes by this compound suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are known to have gastrointestinal side effects.

Another area of interest is the compound's ability to modulate ion channels and receptors. Research conducted at the University of California, San Francisco, demonstrated that Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate can interact with potassium channels, potentially affecting neuronal excitability and pain signaling. This finding opens up new avenues for the development of analgesic agents with improved efficacy and reduced side effects.

In addition to its therapeutic potential, Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate has been studied for its synthetic accessibility and chemical reactivity. Synthetic chemists have developed efficient routes to synthesize this compound using readily available starting materials and mild reaction conditions. These synthetic methods not only enhance the feasibility of large-scale production but also allow for the introduction of structural modifications to optimize its pharmacological properties.

The biological activity of Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate has also been evaluated in various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits promising antitumor activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antitumor effects is believed to involve the induction of apoptosis and cell cycle arrest, which are critical processes for cancer cell death.

Furthermore, the safety profile of Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate has been assessed through toxicological studies. These studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Ethyl 1-({[2-(methoxycarbonyl)-4-methylthien-3-yl]amino}carbonothioyl)piperidine-3-carboxylate (CAS No. 2197063-00-4) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.